Cas no 1083168-92-6 (2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2,3-Dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the dioxaborolane group enhances stability and handling under ambient conditions, while the dimethoxy substituents on the pyridine ring influence reactivity and selectivity in coupling processes. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its structural features facilitate the formation of complex biaryl systems. Its compatibility with a range of reaction conditions and functional groups makes it a versatile reagent for constructing heterocyclic frameworks. Proper storage under inert conditions is recommended to maintain stability.
2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1083168-92-6 structure
Product Name:2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1083168-92-6
MF:C13H20BNO4
MW:265.11320400238
MDL:MFCD11857651
CID:827895
PubChem ID:329771518
Update Time:2025-10-29

2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethoxy pyridine-5-boronic acid
    • 2,3-Dimethoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • 2,3-Dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2,3-Dimethoxypyridine-5-boronic acid, pinacol ester
    • 2,3-bis(methyloxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2,3-DICHLORO-5-PHENYL PYRIDINE
    • CJHRJDZURRUHSH-UHFFFAOYSA-N
    • SCHEMBL407919
    • CS-0036777
    • A801843
    • J-507026
    • BS-22793
    • MB10177
    • AKOS015852113
    • MFCD11857651
    • 2,3-Dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, AldrichCPR
    • AM802908
    • 2,3-Dimethoxypyridine-5-boronic acid pinacol ester
    • 1083168-92-6
    • FT-0678841
    • SY016060
    • DTXSID50670151
    • (5,6-DIMETHOXYPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
    • DTXCID60620900
    • DB-059737
    • 2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • MDL: MFCD11857651
    • Inchi: 1S/C13H20BNO4/c1-12(2)13(3,4)19-14(18-12)9-7-10(16-5)11(17-6)15-8-9/h7-8H,1-6H3
    • InChI Key: CJHRJDZURRUHSH-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC(=C(C=2)OC)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 265.14900
  • Monoisotopic Mass: 265.1485383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.81000
  • LogP: 1.39800

2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • HazardClass:IRRITANT

2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

Additional information on 2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2,3-Dimethoxy-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridine (CAS No. 1083168-92-6)

The compound 2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1083168-92-6) is a highly versatile boronic ester derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a pyridine core substituted with dimethoxy groups and a dioxaborolane ring, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development.

In recent years, the demand for boron-containing compounds like 1083168-92-6 has surged due to their pivotal role in precision medicine and bioconjugation. Researchers are particularly interested in its potential applications for proteolysis-targeting chimeras (PROTACs), a groundbreaking approach in targeted protein degradation. This aligns with the growing trend of AI-driven drug design, where small-molecule modulators are optimized using computational tools.

The 2,3-dimethoxypyridine moiety in this compound enhances its solubility and stability, while the pinacol boronate group (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) ensures efficient reactivity in palladium-catalyzed couplings. Such properties are critical for developing next-generation therapeutics, including kinase inhibitors and anticancer agents, topics frequently searched in biomedical databases and patent literature.

From an industrial perspective, CAS 1083168-92-6 is also explored for OLED materials and organic electronics, addressing the global push for sustainable energy solutions. Its ability to form π-conjugated systems makes it a candidate for light-emitting diodes (LEDs) and photovoltaic devices, resonating with the green chemistry movement.

Quality control of 2,3-dimethoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is rigorously monitored via HPLC, NMR, and mass spectrometry, ensuring compliance with GMP standards. Suppliers often highlight its high purity grades (>98%) to meet the stringent requirements of clinical trials and API manufacturing, a key concern for pharmaceutical buyers.

In summary, 1083168-92-6 exemplifies the intersection of cutting-edge chemistry and real-world applications, answering frequent queries about boron-based reagents and heterocyclic building blocks. Its adaptability across life sciences and advanced materials ensures its relevance in both academic research and industrial innovation.

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